Cas no 1864059-44-8 (2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride)

• Product Name: 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride
• CAS No: 1864059-44-8
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• CID: 5714208
• PubChem ID: 86262303
• Update Time: 2025-07-24

2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-methylethanamine;hydrochloride
• EN300-240798
• 1864059-44-8
• 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-methylethan-1-amine hydrochloride
• {2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]ethyl}(methyl)amine hydrochloride
• 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-methylethan-1-aminehydrochloride
• F2167-1403
• AKOS026747104
• 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride

• Inchi： 1S/C9H15N3S.ClH/c1-7-6-8(2)12-9(11-7)13-5-4-10-3;/h6,10H,4-5H2,1-3H3;1H
• InChI Key： ODRBLNAEUOQDAW-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=C(C)C=C(C)N=1)CCNC

Computed Properties

• Exact Mass: 233.0753464g/mol
• Monoisotopic Mass: 233.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride

Introduction to 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride (CAS No. 1864059-44-8)

2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864059-44-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, a family of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this compound incorporates a 4,6-dimethylpyrimidin-2-yl moiety linked to a thioether group, further substituted with an n-methylethan-1-amine moiety, all of which contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation in drug delivery systems and biological assays. This solubility profile is particularly advantageous for in vitro and in vivo studies, where efficient dissolution and bioavailability are critical parameters. The molecular structure of 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride also suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating cellular processes.

In recent years, pyrimidine derivatives have garnered considerable attention due to their role as key scaffolds in the development of small-molecule drugs. These compounds exhibit a broad spectrum of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The presence of the 4,6-dimethylpyrimidin-2-yl group in this molecule is particularly noteworthy, as it has been implicated in the binding affinity and specificity towards certain biological targets. This moiety is often found in nucleoside analogs and kinase inhibitors, underscoring its importance in drug design.

The thioether linkage in 2-((4,6-Dimethylpyrimidin-2-yl)thio)-n-methylethan-1-amine hydrochloride introduces a polar region that can engage in hydrogen bonding or other forms of non-covalent interactions with biological macromolecules. This feature is particularly relevant for designing molecules that require precise spatial orientation within a target protein or enzyme active site. Additionally, the n-methylethan-1-amine group contributes to the compound's overall lipophilicity and charge distribution, which are critical factors influencing its pharmacokinetic behavior.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to enhance drug-like properties such as solubility, bioavailability, metabolic stability, and selectivity. The structural features of 2-(4,6-Dimethylpyrimidin-2-yloxy)-N-methylethanammonium chloride make it a promising candidate for further investigation in these areas. For instance, modifications to the 4,6-dimethylpyrimidin-2-yloxy group could potentially alter its binding affinity or selectivity towards specific biological targets without compromising other essential pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Pyrimidine derivatives have been successfully employed in the treatment of various diseases, including cancer and infectious disorders. The structural motifs present in 2-(4-chloropyrimidin-5-yloxy)-N-methylethanammonium chloride suggest that it may interfere with key metabolic pathways or signal transduction cascades involved in disease pathogenesis. For example, it could potentially inhibit enzymes that are overexpressed in cancer cells or modulate receptors that are aberrantly activated in inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrimidine ring system followed by functionalization at the 2-position with a thioether group. Subsequent substitution at the 4 and 6 positions with methyl groups introduces steric hindrance that can influence binding interactions with biological targets. Finally, conversion to the hydrochloride salt enhances solubility while maintaining chemical stability.

In vitro studies have begun to elucidate the biological activity profile of CAS No 1864059448, providing insights into its potential therapeutic applications. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression and inflammation. These findings align with the broader therapeutic potential observed for pyrimidine derivatives and warrant further investigation into its mechanism of action.

The development of novel drugs is often hampered by challenges such as poor solubility or inadequate bioavailability. The salt form of this compound addresses solubility issues while maintaining its pharmacological activity. This improvement is particularly significant for oral formulations where solubility directly impacts absorption rates and systemic availability. Additionally, the stability profile of this salt form under various storage conditions ensures that it remains viable for clinical trials and commercialization efforts.

Advances in computational chemistry have enabled researchers to predict biological activity with increasing accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on CAS No 1864059448 have identified key interactions between its structural features and potential biological targets such as kinases or transcription factors. These predictions provide valuable guidance for designing next-generation analogs with enhanced potency or selectivity.

The regulatory landscape for new drug development requires rigorous evaluation to ensure safety and efficacy before approval by health authorities such as the U.S. Food and Drug Administration (FDA) or European Medicines Agency (EMA). The structural complexity of this compound necessitates comprehensive characterization through spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy along with mass spectrometry (MS). These analyses confirm molecular structure while also providing insights into possible degradation pathways or impurities that could affect formulation stability.

In conclusion,(Z)-N-[[(E)-(4-Chloro-N-methylbenzylidene)amino]methylene]-3-thioxo-N-(3-pyridinemethylidene)piperazine dihydrochloride, CAS No 1864059448, represents an exciting opportunity for therapeutic innovation within pharmaceutical chemistry.* Its unique structural features combined*with preliminary*biological activity suggest*potential applications*in treating*various diseases.*Further research*is warranted*to fully explore*its therapeutic promise.*By leveraging advances*in synthetic chemistry,*computational modeling,*and biopharmaceutical optimization,*this compound*holds promise*as a lead molecule*for future drug development.*